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11,12-De(methylenedioxy)danuphylline 11,12-De(methylenedioxy)danuphylline
Brand Name: Vulcanchem
CAS No.: 888482-17-5
VCID: VC0047478
InChI: InChI=1S/C23H26N2O6/c1-30-19(28)23-10-9-21-8-5-11-24(14-26)18(21)22(23,13-15(27)12-21)16-6-3-4-7-17(16)25(23)20(29)31-2/h3-4,6-7,14,18H,5,8-13H2,1-2H3/t18-,21+,22+,23+/m0/s1
SMILES: COC(=O)C12CCC34CCCN(C3C1(CC(=O)C4)C5=CC=CC=C5N2C(=O)OC)C=O
Molecular Formula: C23H26N2O6
Molecular Weight: 426.469

11,12-De(methylenedioxy)danuphylline

CAS No.: 888482-17-5

Reference Standards

VCID: VC0047478

Molecular Formula: C23H26N2O6

Molecular Weight: 426.469

11,12-De(methylenedioxy)danuphylline - 888482-17-5

CAS No. 888482-17-5
Product Name 11,12-De(methylenedioxy)danuphylline
Molecular Formula C23H26N2O6
Molecular Weight 426.469
Standard InChI InChI=1S/C23H26N2O6/c1-30-19(28)23-10-9-21-8-5-11-24(14-26)18(21)22(23,13-15(27)12-21)16-6-3-4-7-17(16)25(23)20(29)31-2/h3-4,6-7,14,18H,5,8-13H2,1-2H3/t18-,21+,22+,23+/m0/s1
Standard InChIKey OMANQXKGUWJXTD-JBJBFBLISA-N
SMILES COC(=O)C12CCC34CCCN(C3C1(CC(=O)C4)C5=CC=CC=C5N2C(=O)OC)C=O
Appearance Cryst.
Last Modified Aug 20 2021
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